2-(5-amino-4-((4-fluorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-amino-4-((4-fluorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H18ClFN4O4S2 and its molecular weight is 484.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cytotoxic Activity
Sulfonamide derivatives, including compounds related to 2-(5-amino-4-((4-fluorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-methoxyphenyl)acetamide, have been investigated for their potential in cancer treatment. For instance, a study by Ghorab et al. (2015) found that certain sulfonamide compounds exhibited significant cytotoxic activity against breast and colon cancer cell lines, suggesting their potential application in cancer therapy (Ghorab et al., 2015).
Antimicrobial Properties
Compounds with a sulfamoyl moiety, similar to the one , have shown promise as antimicrobial agents. Darwish et al. (2014) synthesized new heterocyclic compounds incorporating the sulfamoyl group, which demonstrated effective in vitro antibacterial and antifungal activities (Darwish et al., 2014).
Coordination Complexes and Antioxidant Activity
Sulfonamide derivatives like this compound have been used to synthesize coordination complexes. Chkirate et al. (2019) explored pyrazole-acetamide derivatives in the formation of Co(II) and Cu(II) coordination complexes, which exhibited significant antioxidant activity (Chkirate et al., 2019).
Potential Antipsychotic Agents
Certain pyrazole compounds, structurally related to the compound , have been examined for their potential antipsychotic properties. Wise et al. (1987) studied a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, finding that some of these compounds reduced spontaneous locomotion in mice and did not bind to D2 dopamine receptors, which is a typical characteristic of antipsychotics (Wise et al., 1987).
properties
IUPAC Name |
2-[5-amino-4-(4-fluorophenyl)sulfonyl-3-methylsulfanylpyrazol-1-yl]-N-(3-chloro-4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClFN4O4S2/c1-29-15-8-5-12(9-14(15)20)23-16(26)10-25-18(22)17(19(24-25)30-2)31(27,28)13-6-3-11(21)4-7-13/h3-9H,10,22H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYDYUIBHLYQWAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)CN2C(=C(C(=N2)SC)S(=O)(=O)C3=CC=C(C=C3)F)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClFN4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.